Cas no 1261725-33-0 (2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene)

• Product Name: 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene
• CAS No: 1261725-33-0
• MF: C₁₁H₆ClF₃OS
• MW: 278.677951335907
• CID: 4969355
• Update Time: 2025-06-08

2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene

• Inchi： 1S/C11H6ClF3OS/c12-10-9(4-5-17-10)7-2-1-3-8(6-7)16-11(13,14)15/h1-6H
• InChI Key： PDWNUDKXTDGHRY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 5.4
• Topological Polar Surface Area: 37.5

Additional information on 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene

Introduction to 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene (CAS No. 1261725-33-0)

2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene (CAS No. 1261725-33-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, has shown promising applications in various research areas, including drug discovery and advanced materials development.

The chemical structure of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene is composed of a thiophene ring, a chlorine atom, and a trifluoromethoxy-substituted phenyl group. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The chlorine atom and the trifluoromethoxy group further enhance the compound's reactivity and stability, making it an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene a valuable starting point for the development of novel therapeutic agents targeting cancer and other diseases.

Beyond its medicinal applications, 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene has also found use in materials science. The presence of the thiophene ring and the trifluoromethoxy group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and photovoltaic devices. Studies have shown that this compound can be used as a building block for conjugated polymers, which are essential components in organic light-emitting diodes (OLEDs) and solar cells. The high electron affinity and stability of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene contribute to improved device performance and longevity.

The synthesis of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene has been extensively studied, with several efficient routes reported in the literature. One common method involves the coupling reaction between 3-chlorothiophene and 3-trifluoromethoxybenzaldehyde followed by cyclization. This approach allows for high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further optimized the synthesis process, reducing costs and environmental impact.

The safety profile of 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to ensure its safe handling and use. These studies have shown that the compound is stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed to minimize potential hazards.

In conclusion, 2-Chloro-3-(3-(trifluoromethoxy)phenyl)thiophene (CAS No. 1261725-33-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for drug discovery and advanced materials development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.